Cas no 852061-55-3 (QUINOLINE, 7-(6-CHLOROPYRAZINYL)-)

• Product Name: QUINOLINE, 7-(6-CHLOROPYRAZINYL)-
• CAS No: 852061-55-3
• MF: C₁₃H₈ClN₃
• MW: 241.675721168518
• CID: 3524824
• PubChem ID: 77230238
• Update Time: 2025-04-21

QUINOLINE, 7-(6-CHLOROPYRAZINYL)- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 7-(6-CHLOROPYRAZINYL)-
• 7-(6-chloro-2-pyrazinyl)Quinoline
• 852061-55-3
• DA-02310
• AKOS019793361
• SCHEMBL6034156

• Inchi： 1S/C13H8ClN3/c14-13-8-15-7-12(17-13)10-4-3-9-2-1-5-16-11(9)6-10/h1-8H
• InChI Key： MPCUMLLUTIPMNS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C3=NC(Cl)=CN=C3)C=2)C=CC=1

Computed Properties

• Exact Mass: 241.0406750Da
• Monoisotopic Mass: 241.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų